Cas no 1118-32-7 (Propanamide,N-(1,1-dimethylethyl)-)

• Product Name: Propanamide,N-(1,1-dimethylethyl)-
• CAS No: 1118-32-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 199289
• PubChem ID: 239177
• Update Time: 2025-04-19

Propanamide,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(1,1-dimethylethyl)-
• N-(T-BUTYL)PROPANAMIDE
• N-tert-butylpropanamide
• AC1L62L3
• AC1Q5L2S
• CTK4A7543
• N-(tert-butyl)propanamide
• NSC44008
• N-tert-butyl-propanamide
• N-tert-butylpropionamide
• Propanamide, N-tert-butyl
• SBB060291
• tert-butyl propionamide
• DTXSID60286166
• 1-(5-Chloro-1-benzothien-3-yl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)ethanol
• CHEMBL4532159
• 1118-32-7
• AKOS003848489
• BAA11832
• NSC-44008
• N-t-butylpropanamide
• SCHEMBL155565

• Inchi： 1S/C7H15NO/c1-5-6(9)8-7(2,3)4/h5H2,1-4H3,(H,8,9)
• InChI Key： RWLPNKXCEUMHBL-UHFFFAOYSA-N
• SMILES： O=C(CC)NC(C)(C)C

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 1.70200